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Compound of Interest

Compound Name: INCB054329

Cat. No.: B1191781 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of investigational compounds like INCB054329, also known as pemigatinib, are

paramount for ensuring laboratory safety, environmental protection, and regulatory compliance.

This guide provides a comprehensive, step-by-step operational plan for the proper disposal of

INCB054329, fostering a culture of safety and trust in the laboratory environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is critical to consult the manufacturer's Safety Data

Sheet (SDS) for INCB054329 (pemigatinib). The SDS contains detailed information regarding

potential hazards, requisite personal protective equipment (PPE), and emergency protocols.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including but not limited

to:

A lab coat or protective suit

Safety glasses with side shields or goggles

Chemical-resistant gloves

Handling:

Avoid generating dust when handling the solid form of the compound.[1]
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Work in a well-ventilated area, preferably within a certified chemical fume hood, to prevent

inhalation of dust or aerosols.[1]

Prevent direct contact with skin and eyes.[1]

Emergency Procedures:

In case of skin contact: Rinse the affected area thoroughly with large amounts of water and

remove contaminated clothing.[2]

In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, separating eyelids to ensure adequate flushing.[1][2] Seek prompt medical

attention.[2]

If inhaled: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[1][2]

If swallowed: Wash out the mouth with water. Do not induce vomiting.[2]

Disposal Plan: A Step-by-Step Guide
The disposal of INCB054329 and any contaminated materials must be managed as hazardous

chemical waste. Under no circumstances should this compound be disposed of in the regular

trash or poured down the drain.[1]

Step 1: Waste Segregation and Collection

Proper segregation of waste is the foundational step for safe and compliant disposal.

Solid Waste:

Collect unused or expired INCB054329 powder in its original container or a new, clearly

labeled, and sealed waste container.

Any materials contaminated with solid INCB054329, such as weighing paper,

contaminated PPE, and lab consumables (e.g., pipette tips, tubes), should be placed in a

designated, sealed hazardous waste bag or container.[1]
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Liquid Waste:

Aqueous and solvent-based solutions containing INCB054329 must be collected in

appropriate, leak-proof hazardous waste containers.

Ensure containers are compatible with the solvents used (e.g., do not store corrosive

materials in metal containers).

Do not mix incompatible waste streams.[3]

Sharps Waste:

Needles, syringes, or any other sharp objects contaminated with INCB054329 must be

disposed of in a designated sharps container.[1]

Step 2: Labeling and Storage

Accurate labeling and proper storage are crucial while awaiting final disposal.

Labeling: All waste containers must be clearly and accurately labeled with:

The words "Hazardous Waste"

The full chemical name: "INCB054329 (pemigatinib)"

The primary hazard(s) associated with the compound (consult the SDS)

The composition of the waste mixture, including any solvents.

Storage:

Store waste containers in a designated, secure, and well-ventilated waste accumulation

area.

Ensure the storage area is away from incompatible materials.[3]

Use secondary containment trays to prevent the spread of potential spills.

Step 3: Final Disposal
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The final disposal of INCB054329 waste must be conducted in accordance with all applicable

country, federal, state, and local regulations.[2]

Engage your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor for the pickup and disposal of the waste.[3]

Provide the disposal vendor with a complete and accurate inventory of the waste.

Retain all disposal records and certificates of destruction for the period required by your

institution and local regulations.[4]

Quantitative Data Summary
While specific quantitative disposal limits are not provided in the available documentation, the

following table summarizes key identification and property data for INCB054329 (pemigatinib).

Identifier Value

Chemical Name

(S)-6-(3,5-dimethylisoxazol-4-yl)-3-(pyridin-2-

yl)-3,4-dihydro-5-oxa-1,2a-diazaacenaphthylen-

2(1H)-one

Molecular Formula C19H16N4O3[5]

Molecular Weight 348.36 g/mol [6]

CAS Number 1513857-77-6[2]

Experimental Protocols
The provided information focuses on the disposal of INCB054329 and does not detail specific

experimental protocols. For methodologies related to the use of INCB054329 in research,

including its mechanism of action as a BET inhibitor, refer to relevant scientific literature.[7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of INCB054329.
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INCB054329 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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